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Compound of Interest

Compound Name: MBM-17S

Cat. No.: B15608883 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like MBM-17S are paramount for laboratory safety and

environmental protection. MBM-17S is a highly potent and selective inhibitor of NIMA-related

kinase 2 (Nek2), a key regulator of the cell cycle, and is under investigation for its anti-cancer

properties. Due to its cytotoxic nature, all materials contaminated with MBM-17S must be

treated as hazardous waste and disposed of following stringent protocols.

This guide provides essential, step-by-step procedures for the safe disposal of MBM-17S,

ensuring the well-being of laboratory personnel and compliance with safety regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to work in a designated area, preferably a

chemical fume hood, to minimize inhalation exposure. Appropriate personal protective

equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Two pairs of nitrile gloves are recommended.

Lab Coat: A dedicated lab coat, preferably disposable.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Respiratory Protection: A fit-tested N95 respirator or higher is recommended, especially

when handling the powder form.

MBM-17S Chemical Profile
A summary of the available quantitative data for MBM-17S is provided in the table below. The

lack of a publicly available, comprehensive Safety Data Sheet (SDS) necessitates treating this

compound with the highest level of caution.

Property Value

Molecular Formula C₃₂H₃₄N₆O₆

Molecular Weight 598.66 g/mol

CAS Number 2083621-91-2

Known Hazards Potent cytotoxic agent.[1][2]

Step-by-Step Disposal Procedures
The following procedures apply to all forms of MBM-17S waste, including pure compound,

solutions, contaminated labware (e.g., pipette tips, tubes, flasks), and personal protective

equipment.

1. Waste Segregation and Collection:

Solid Waste:

Place all contaminated solid waste, including unused MBM-17S powder, contaminated

gloves, lab coats, and plasticware, into a designated, leak-proof, and puncture-resistant

hazardous waste container.[1]

This container must be clearly labeled with "Hazardous Waste," "Cytotoxic," and the full

chemical name: "MBM-17S."

Liquid Waste:
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Collect all liquid waste containing MBM-17S, including experimental solutions and

rinsates, in a dedicated, sealed, and shatter-proof hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," "Cytotoxic," and "MBM-
17S." Do not mix with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with MBM-17S must be

disposed of in a designated, puncture-proof sharps container that is also labeled as

"Cytotoxic Waste."[1]

2. Decontamination of Work Surfaces:

After handling MBM-17S, thoroughly decontaminate all work surfaces (e.g., fume hood sash,

countertops) with a suitable decontamination solution. Consult your institution's EHS for

recommended deactivating agents for cytotoxic compounds. If a specific agent is not known,

a thorough cleaning with a laboratory detergent followed by a rinse with 70% ethanol is a

common practice.

All cleaning materials, such as paper towels, must be disposed of as solid cytotoxic waste.

3. Final Disposal:

All MBM-17S waste is considered hazardous and must be disposed of through a licensed

hazardous waste management company.[3]

The primary method for the disposal of cytotoxic waste is high-temperature incineration.[3]

Contact your institution's EHS department to arrange for the pickup and disposal of your

MBM-17S waste containers. Do not attempt to dispose of this waste through standard

laboratory trash or sewer systems.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of MBM-17S.
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MBM-17S Disposal Decision Workflow
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Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and Environmental Health and Safety (EHS) department for detailed

instructions on hazardous waste disposal. If a Safety Data Sheet (SDS) for MBM-17S becomes

available from the supplier, its specific instructions should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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